Cas no 29372-98-3 (1-(Cyclohex-2-enyl)ethanone)
1-(Cyclohex-2-enyl)ethanone structure
Product Name:1-(Cyclohex-2-enyl)ethanone
CAS No:29372-98-3
MF:C8H12O
MW:124.180282592773
CID:2927859
PubChem ID:12556218
Update Time:2025-04-21
1-(Cyclohex-2-enyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL1785347
- 1-(Cyclohex-2-en-1-yl)ethan-1-one
- 1-(Cyclohex-2-enyl)ethanone
- tetrahydroacetophenone
- 29372-98-3
-
- Inchi： 1S/C8H12O/c1-7(9)8-5-3-2-4-6-8/h3,5,8H,2,4,6H2,1H3
- InChI Key： ZAVHBBVUMWAKJI-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=CCCC1
Computed Properties
- Exact Mass: 124.088815002g/mol
- Monoisotopic Mass: 124.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 17.1Ų
1-(Cyclohex-2-enyl)ethanone Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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